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Compound of Interest

Compound Name: 7-Hydroxy loxapine-d8

CAS No.: 1189455-63-7

Cat. No.: B15616646

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the information typically found on a

Certificate of Analysis (CoA) for 7-Hydroxy Loxapine-d8, a deuterated internal standard

crucial for the accurate quantification of the active metabolite of loxapine. The document details

the analytical methodologies employed for its characterization and provides representative data

to aid researchers in its application.

Product Identification and Specifications
A Certificate of Analysis for 7-Hydroxy Loxapine-d8 will typically begin with fundamental

identification details. While a specific batch CoA is not publicly available, the following

information has been compiled from various suppliers.

Table 1: Representative Product Information
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Parameter Typical Data Source

Product Name 7-Hydroxy Loxapine-d8 [1][2]

CAS Number Not Available (NA)

Molecular Formula C₁₈H₁₀D₈ClN₃O₂

Molecular Weight 351.86 g/mol

Appearance Solid -

Purity Specification (e.g., ≥98%) -

Storage
Recommended conditions

provided on CoA
[1]

Note: This data is representative. Researchers should always refer to the specific Certificate of

Analysis provided with their product batch.

Quantitative Analytical Data
7-Hydroxy Loxapine-d8 is primarily used as an internal standard in pharmacokinetic and

metabolic studies, making its purity and concentration critical parameters.[3] The quantification

of loxapine and its metabolites, including 7-hydroxyloxapine, is typically performed using Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[4][5] The validation of these

methods provides key quantitative data, as summarized below.

Table 2: Performance Characteristics of a Validated LC-MS/MS Method for Loxapine and its

Metabolites
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Parameter Result

Calibration Curve Range 0.0500 - 50.0 ng/mL

Regression Model 1/x² weighted linear regression

Between-Run Precision (%RSD) 0.0% to 13.8%

Accuracy 86.4% to 109.3% of nominal

Lower Limit of Quantitation (LLOQ) 0.0500 ng/mL

Extraction Recovery >80%

This data is based on a validated method for the simultaneous quantification of loxapine and

four of its metabolites in human plasma.[4]

Experimental Protocols
The following sections detail the typical experimental methodologies used to characterize and

quantify 7-Hydroxy Loxapine and its non-deuterated analogue.

Sample Preparation: Solid Phase Extraction (SPE)
A common method for extracting loxapine and its metabolites from biological matrices like

plasma involves solid phase extraction.[4]

Sample Pre-treatment: 100 µL of human plasma is used as the sample.

Extraction: Micro-elution solid phase extraction (SPE) is performed. While the specific

sorbent is not always detailed in abstracts, cation-exchange SPE has been successfully

used.[6]

Elution: The analytes are eluted from the SPE cartridge.

Analysis: The resulting extracts are analyzed by LC-MS/MS.[4]

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Analysis
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A validated high-performance liquid chromatographic-tandem mass spectrometry (LC-MS/MS)

method has been developed for the simultaneous determination of loxapine and its

metabolites.[4]

Chromatography: Reversed-phase liquid chromatography is employed.[4][6]

Column: A 5-micron Spherisorb C6 column has been used for baseline separation.[6]

Mobile Phase: A typical mobile phase consists of a phosphate buffer and acetonitrile mixture.

[6]

Mass Spectrometry:

Interface: Turbo-ionspray interface.[4]

Ionization Mode: Positive ionization.[4]

Detection: Selected Reaction Monitoring (SRM) is used for quantification.[4]

Mandatory Visualizations
Analytical Workflow
The following diagram illustrates a typical workflow for the quantitative analysis of 7-Hydroxy

Loxapine from a biological sample.

Sample Preparation Analysis

Plasma Sample (100 µL) Solid Phase Extraction (SPE)
Load

Final Extract
Elute

LC-MS/MS SystemInject Quantitative Data
Acquire

Click to download full resolution via product page

Caption: Workflow for the analysis of 7-Hydroxy Loxapine.

Loxapine Metabolic Pathway
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Loxapine undergoes extensive metabolism in the liver, primarily through the cytochrome P450

(CYP) enzyme system.[7][8] This diagram illustrates the key metabolic transformations.

Loxapine

Amoxapine
(N-desmethyl-loxapine) Loxapine N-Oxide 7-Hydroxyloxapine 8-Hydroxyloxapine

CYP3A4, CYP2D6 CYP1A2CYP3A4, CYP2C19, CYP2C8 Flavin-containing
monooxygenases

Click to download full resolution via product page

Caption: Metabolic pathways of loxapine.

Concluding Remarks
This technical guide provides a framework for understanding the critical information presented

in a Certificate of Analysis for 7-Hydroxy Loxapine-d8. The accuracy and reliability of research

data depend on the quality of the internal standards used. Therefore, a thorough review of the

CoA for each new batch of this compound is essential for any researcher in the field of drug

metabolism and pharmacokinetics. The provided experimental protocols and diagrams serve

as a valuable resource for planning and executing studies involving the quantitative analysis of

loxapine and its metabolites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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